![molecular formula C7H8F2O2 B2544509 (1S,5R)-2,2-Difluorobicyclo[3.1.0]hexane-1-carboxylic acid CAS No. 2378490-07-2](/img/structure/B2544509.png)
(1S,5R)-2,2-Difluorobicyclo[3.1.0]hexane-1-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(1S,5R)-2,2-Difluorobicyclo[3.1.0]hexane-1-carboxylic acid, also known as DFHBA, is a bicyclic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is a derivative of cyclopropane and has a unique structure that makes it an attractive target for drug discovery and development.
Mechanism of Action
(1S,5R)-2,2-Difluorobicyclo[3.1.0]hexane-1-carboxylic acid exerts its therapeutic effects by binding to specific targets in the body, such as enzymes and proteins, and inhibiting their activity. For example, this compound has been shown to inhibit the activity of the enzyme dihydroorotate dehydrogenase (DHODH), which is involved in the synthesis of pyrimidine nucleotides. By inhibiting DHODH, this compound can prevent the proliferation of cancer cells and reduce inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in the body. For example, this compound has been shown to inhibit the production of reactive oxygen species (ROS), which are involved in oxidative stress and inflammation. Additionally, this compound has been shown to inhibit the activity of certain kinases, which are involved in cell signaling pathways.
Advantages and Limitations for Lab Experiments
(1S,5R)-2,2-Difluorobicyclo[3.1.0]hexane-1-carboxylic acid has several advantages for lab experiments, including its unique structure, high potency, and selectivity for specific targets. However, this compound also has some limitations, such as its low solubility in water and potential toxicity at high concentrations.
Future Directions
There are several future directions for research on (1S,5R)-2,2-Difluorobicyclo[3.1.0]hexane-1-carboxylic acid. One potential area of research is the development of new synthetic methods for this compound that are more efficient and cost-effective. Additionally, further studies are needed to determine the safety and efficacy of this compound in vivo, as well as its potential for use in combination with other drugs. Finally, research is needed to identify new targets for this compound and to explore its potential therapeutic applications in other diseases.
Synthesis Methods
(1S,5R)-2,2-Difluorobicyclo[3.1.0]hexane-1-carboxylic acid can be synthesized through a multi-step process that involves the use of various reagents and catalysts. The most common method for synthesizing this compound involves the reaction of 1,3-difluorocyclohexene with ethyl diazoacetate in the presence of a rhodium catalyst. This reaction results in the formation of a cyclopropane intermediate, which is then hydrolyzed to yield this compound.
Scientific Research Applications
(1S,5R)-2,2-Difluorobicyclo[3.1.0]hexane-1-carboxylic acid has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and infectious diseases. Several studies have demonstrated that this compound can inhibit the activity of certain enzymes and proteins that are involved in the progression of these diseases.
properties
IUPAC Name |
(1S,5R)-2,2-difluorobicyclo[3.1.0]hexane-1-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8F2O2/c8-7(9)2-1-4-3-6(4,7)5(10)11/h4H,1-3H2,(H,10,11)/t4-,6+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IVEIJCHETDTAKW-XINAWCOVSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C2(C1C2)C(=O)O)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC([C@@]2([C@H]1C2)C(=O)O)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8F2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
162.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2378490-07-2 |
Source
|
Record name | rac-(1R,5S)-2,2-difluorobicyclo[3.1.0]hexane-1-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.